Cas no 1006442-29-0 (4-(4-chloro-1H-pyrazol-1-yl)phenylmethanamine)

4-(4-chloro-1H-pyrazol-1-yl)phenylmethanamine structure
1006442-29-0 structure
Product Name:4-(4-chloro-1H-pyrazol-1-yl)phenylmethanamine
CAS No:1006442-29-0
MF:C10H10ClN3
MW:207.659500598907
MDL:MFCD08558990
CID:3060775
PubChem ID:19576679
Update Time:2025-09-28

4-(4-chloro-1H-pyrazol-1-yl)phenylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(4-chloro-1H-pyrazol-1-yl)phenyl]methanamine
    • 4-(4-chloro-1H-pyrazol-1-yl)phenylmethanamine
    • (4-(4-Chloro-1H-pyrazol-1-yl)phenyl)methanamine
    • [4-(4-chloro-1H-pyrazol-1-yl)phenyl]methanamine
    • 1006442-29-0
    • CHEMBL4590665
    • CS-0268326
    • STK351429
    • [4-(4-chloropyrazol-1-yl)phenyl]methanamine
    • EN300-231142
    • MFCD08558990
    • F72287
    • 1-[4-(4-CHLOROPYRAZOL-1-YL)PHENYL]METHANAMINE
    • AKOS000318725
    • MDL： MFCD08558990
    • Inchi： 1S/C10H10ClN3/c11-9-6-13-14(7-9)10-3-1-8(5-12)2-4-10/h1-4,6-7H,5,12H2
    • InChI Key： RRPBVAZFGFIHSP-UHFFFAOYSA-N
    • SMILES： ClC1C=NN(C=1)C1C=CC(CN)=CC=1

Computed Properties

  • Exact Mass: 207.056325g/mol
  • Monoisotopic Mass: 207.056325g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 180
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 207.66g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 43.8Ų

4-(4-chloro-1H-pyrazol-1-yl)phenylmethanamine Pricemore >>

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